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Compound of Interest

Compound Name: 2'-Deoxyguanosine-15N5

Cat. No.: B602653 Get Quote

For researchers, scientists, and drug development professionals utilizing 2'-Deoxyguanosine-
15N5, ensuring its proper disposal is a critical component of laboratory safety and regulatory

compliance. While this stable isotope-labeled compound is not classified as a hazardous

substance, adherence to established protocols for non-hazardous chemical waste is

paramount. This guide provides essential, step-by-step instructions for the safe handling and

disposal of 2'-Deoxyguanosine-15N5, ensuring a secure laboratory environment.

Key Safety and Physical Data
While extensive toxicological data for 2'-Deoxyguanosine-15N5 is not readily available, the

following information, compiled from various suppliers, provides a summary of its key

characteristics. The chemical, physical, and toxicological properties have not been thoroughly

investigated.[1]

Property Value

Chemical Name 2'-Deoxyguanosine-15N5

Molecular Formula C₁₀H₁₃¹⁵N₅O₄

Appearance Solid

GHS Classification Not classified as hazardous[2][3]

Storage Store in freezer (-20°C), protect from light[4][5]
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Personal Protective Equipment (PPE)
When handling 2'-Deoxyguanosine-15N5, standard laboratory attire is required to minimize

exposure risk. This includes:

Lab coat

Safety glasses

Gloves

Step-by-Step Disposal Protocol
The disposal of 2'-Deoxyguanosine-15N5 should align with your institution's policies for non-

hazardous chemical waste and comply with local, state, and federal regulations.[1][2]

1. Waste Identification and Segregation:

Designate a specific waste container exclusively for 2'-Deoxyguanosine-15N5 waste.

Clearly label the container as "2'-Deoxyguanosine-15N5 Waste."

Crucially, do not mix this waste with radioactive materials or other hazardous chemical waste

streams.[2]

2. Solid Waste Disposal:

Collect all dry, solid 2'-Deoxyguanosine-15N5 waste in the designated container. This

includes any contaminated consumables such as weighing paper, pipette tips, and gloves.

Ensure the container is kept sealed to prevent the formation and spread of dust.

3. Liquid Waste Disposal:

For solutions containing 2'-Deoxyguanosine-15N5, the disposal method is determined by

the solvent's hazardous properties.

Collect the solution in a compatible, sealed, and clearly labeled waste container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://isotope.com/product/attachment/NLM-6715-PK/SDS%20-%20NLM-6715_V.2.3.pdf
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Guanine_15N5_A_Safety_and_Operations_Guide.pdf
https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://www.benchchem.com/product/b602653?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602653?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The label must include "2'-Deoxyguanosine-15N5" and the name of the solvent(s).

Under no circumstances should solutions containing this compound be discharged into the

sewer system.[2]

4. Decontamination of Glassware and Equipment:

All glassware and equipment that have come into contact with 2'-Deoxyguanosine-15N5
must be thoroughly decontaminated.

Rinse the contaminated items with an appropriate solvent.

Collect this initial rinsate as chemical waste and add it to your designated liquid waste

container.

Subsequent washes with soap and water can generally be discarded down the drain.

However, it is imperative to consult your institution's Environmental Health & Safety (EH&S)

office for specific guidance.[2]

5. Final Disposal:

Once the designated waste container is full, contact your institution's EH&S or hazardous

waste management group to arrange for collection.[2]

Ensure all necessary paperwork is completed accurately and submitted as per your

institution's procedures.

First Aid Measures
In the event of accidental exposure, follow these first aid guidelines:

After inhalation: Move to fresh air. If you feel unwell, consult a doctor.[2]

After skin contact: Wash the affected area with soap and plenty of water. Generally, the

product does not irritate the skin.[2]

After eye contact: Rinse the opened eye for several minutes under running water.[2]
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After swallowing: If symptoms persist, consult a doctor.[2][6][7]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 2'-
Deoxyguanosine-15N5.
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Caption: Disposal workflow for 2'-Deoxyguanosine-15N5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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